2-Methylfuran
2-Methylfuran
2-methylfuran appears as a clear colorless liquid with an ethereal odor. Flash point -22°F. Less dense than water and insoluble in water. Hence floats on water. Vapors heavier than air.
2-Methylfuran, also known as silvan or alpha-methylfuran, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Methylfuran exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). 2-Methylfuran has been detected in multiple biofluids, such as feces and urine. 2-Methylfuran is an acetone, chocolate, and ethereal tasting compound that can be found in tamarind. This makes 2-methylfuran a potential biomarker for the consumption of this food product.
2-Methylfuran is a member of furans.
2-Methylfuran, also known as silvan or alpha-methylfuran, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Methylfuran exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). 2-Methylfuran has been detected in multiple biofluids, such as feces and urine. 2-Methylfuran is an acetone, chocolate, and ethereal tasting compound that can be found in tamarind. This makes 2-methylfuran a potential biomarker for the consumption of this food product.
2-Methylfuran is a member of furans.
Brand Name:
Vulcanchem
CAS No.:
534-22-5
VCID:
VC0129897
InChI:
InChI=1S/C5H6O/c1-5-3-2-4-6-5/h2-4H,1H3
SMILES:
CC1=CC=CO1
Molecular Formula:
C5H6O
Molecular Weight:
82.1 g/mol
2-Methylfuran
CAS No.: 534-22-5
Reference Standards
VCID: VC0129897
Molecular Formula: C5H6O
Molecular Weight: 82.1 g/mol
| CAS No. | 534-22-5 |
|---|---|
| Product Name | 2-Methylfuran |
| Molecular Formula | C5H6O |
| Molecular Weight | 82.1 g/mol |
| IUPAC Name | 2-methylfuran |
| Standard InChI | InChI=1S/C5H6O/c1-5-3-2-4-6-5/h2-4H,1H3 |
| Standard InChIKey | VQKFNUFAXTZWDK-UHFFFAOYSA-N |
| SMILES | CC1=CC=CO1 |
| Canonical SMILES | CC1=CC=CO1 |
| Boiling Point | 145 to 151 °F at 760 mm Hg (NTP, 1992) 65.0 °C |
| Density | 0.9132 at 68 °F (NTP, 1992) d204 0.83 0.908-0.917 |
| Flash Point | -22 °F (NTP, 1992) |
| Melting Point | -127.7 °F (NTP, 1992) -87.5 °C -87.5°C |
| Physical Description | 2-methylfuran appears as a clear colorless liquid with an ethereal odor. Flash point -22°F. Less dense than water and insoluble in water. Hence floats on water. Vapors heavier than air. Liquid Colourless liquid; Spicy smoky aroma |
| Description | 2-methylfuran appears as a clear colorless liquid with an ethereal odor. Flash point -22°F. Less dense than water and insoluble in water. Hence floats on water. Vapors heavier than air. 2-Methylfuran, also known as silvan or alpha-methylfuran, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Methylfuran exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). 2-Methylfuran has been detected in multiple biofluids, such as feces and urine. 2-Methylfuran is an acetone, chocolate, and ethereal tasting compound that can be found in tamarind. This makes 2-methylfuran a potential biomarker for the consumption of this food product. 2-Methylfuran is a member of furans. |
| Solubility | less than 1 mg/mL at 72.5° F (NTP, 1992) 0.04 M 3 mg/mL at 20 °C Slightly soluble in water Soluble (in ethanol) |
| Synonyms | 5-Methylfuran; NSC 3707; NSC 5211; Silvan; Sylvan; α-Methylfuran; |
| Vapor Density | 2.8 (NTP, 1992) (Relative to Air) |
| Vapor Pressure | 59 mm Hg at 32 °F ; 95 mm Hg at 50° F; 142 mm Hg at 68° F (NTP, 1992) 156.24 mmHg |
| PubChem Compound | 10797 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume